Cas no 1445170-93-3 (N-[cyano(thiophen-3-yl)methyl]-2-[(3-methoxyphenyl)sulfanyl]acetamide)

• Product Name: N-[cyano(thiophen-3-yl)methyl]-2-[(3-methoxyphenyl)sulfanyl]acetamide
• CAS No: 1445170-93-3
• MF: C₁₅H₁₄N₂O₂S₂
• MW: 318.413860797882
• CID: 6151809
• PubChem ID: 75371252
• Update Time: 2025-06-10

N-[cyano(thiophen-3-yl)methyl]-2-[(3-methoxyphenyl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS033152754
• N-[cyano(thiophen-3-yl)methyl]-2-[(3-methoxyphenyl)sulfanyl]acetamide
• Z1191242972
• 1445170-93-3
• EN300-26686559
• N-[cyano(thiophen-3-yl)methyl]-2-(3-methoxyphenyl)sulfanylacetamide

• Inchi： 1S/C15H14N2O2S2/c1-19-12-3-2-4-13(7-12)21-10-15(18)17-14(8-16)11-5-6-20-9-11/h2-7,9,14H,10H2,1H3,(H,17,18)
• InChI Key： JLMDWCGTPFXNOK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)CC(NC(C#N)C1=CSC=C1)=O

Computed Properties

• Exact Mass: 318.04967004g/mol
• Monoisotopic Mass: 318.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 116Ų

Additional information on N-[cyano(thiophen-3-yl)methyl]-2-[(3-methoxyphenyl)sulfanyl]acetamide

Comprehensive Analysis of N-[cyano(thiophen-3-yl)methyl]-2-[(3-methoxyphenyl)sulfanyl]acetamide (CAS No. 1445170-93-3)

N-[cyano(thiophen-3-yl)methyl]-2-[(3-methoxyphenyl)sulfanyl]acetamide (CAS No. 1445170-93-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines a thiophene ring, a cyano group, and a methoxyphenyl sulfanyl moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in targeting enzyme inhibition and receptor modulation.

The growing demand for heterocyclic compounds in medicinal chemistry has placed N-[cyano(thiophen-3-yl)methyl]-2-[(3-methoxyphenyl)sulfanyl]acetamide under the spotlight. Its CAS No. 1445170-93-3 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and lead optimization studies. The compound's thiophene core is known for its electron-rich properties, which enhance binding affinity in drug-receptor interactions. Meanwhile, the methoxyphenyl group contributes to improved solubility and metabolic stability, critical factors in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

In recent years, the rise of AI-driven drug discovery has further amplified interest in compounds like N-[cyano(thiophen-3-yl)methyl]-2-[(3-methoxyphenyl)sulfanyl]acetamide. Machine learning models often leverage such small molecules to predict bioactivity and toxicity, addressing key challenges in preclinical development. Additionally, the compound's sulfanylacetamide linkage has been explored in covalent inhibitor design, a hot topic in oncology and infectious disease research. These applications align with trending searches like "best thiophene derivatives for drug design" and "how to improve drug solubility with methoxy groups."

From a synthetic chemistry perspective, CAS No. 1445170-93-3 offers a robust platform for structure-activity relationship (SAR) studies. Its modular design allows for facile derivatization, enabling researchers to fine-tune pharmacokinetic properties. The cyano group, for instance, can serve as a handle for further functionalization, while the thiophene ring provides aromatic stacking potential. Such flexibility makes it a valuable candidate for fragment-based drug discovery, a strategy gaining traction in tackling undruggable targets.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, N-[cyano(thiophen-3-yl)methyl]-2-[(3-methoxyphenyl)sulfanyl]acetamide exhibits favorable green chemistry metrics, such as reduced halogen content and lower ecotoxicity. This aligns with the industry's shift toward sustainable synthesis, a topic frequently queried in forums like "eco-friendly heterocyclic compounds." Moreover, its stability under standard storage conditions ensures reliable performance in high-throughput experimentation (HTE) workflows.

Looking ahead, the potential of CAS No. 1445170-93-3 extends beyond pharmaceuticals. Agrochemists are investigating its utility in crop protection formulations, capitalizing on the thiophene moiety's pest-deterrent properties. Concurrently, material scientists are exploring its incorporation into organic semiconductors, driven by searches like "thiophene-based conductive materials." This multidisciplinary relevance underscores the compound's adaptability and positions it as a key player in innovation pipelines across industries.